3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile

• IUPAC Name: 3,5-bis(2-ethylsulfonylethylsulfanyl)-1,2-thiazole-4-carbonitrile
• InChI: InChI=1S/C12H18N2O4S5/c1-3-22(15,16)7-5-19-11-10(9-13)12(21-14-11)20-6-8-23(17,18)4-2/h3-8H2,1-2H3
• InChI Key: HSOXXPZIAVHRTL-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)CCSC1=C(C(=NS1)SCCS(=O)(=O)CC)C#N
• Molecular Formula: C12H18N2O4S5
• Molecular Weight: 414.6 g/mol

Description

3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile, also known as BES-ITC, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile is not fully understood, but studies have suggested that it may act through multiple pathways. 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. Inhibition of HDACs can lead to the upregulation of tumor suppressor genes and the downregulation of oncogenes. Additionally, 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has been shown to activate the JNK pathway, which can induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has been shown to have both biochemical and physiological effects. Biochemically, 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has been shown to inhibit the activity of HDACs and reduce the production of pro-inflammatory cytokines. Physiologically, 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has been shown to induce apoptosis in cancer cells and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile in lab experiments is its specificity for HDAC inhibition. 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has been shown to selectively inhibit HDAC6 and HDAC8, which are enzymes that are overexpressed in cancer cells. Additionally, 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has been shown to have low toxicity in animal models. One limitation of using 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile in lab experiments is its solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile. One direction is to optimize the synthesis method for yield and purity. Another direction is to study the effects of 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile in animal models of cancer and inflammation. Additionally, further research is needed to fully understand the mechanism of action of 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile and its potential therapeutic applications. Finally, the development of more water-soluble derivatives of 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile could improve its efficacy in vivo.

Scientific Research Applications

3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Studies have shown that 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has anti-inflammatory properties by inhibiting the activation of NF-κB and reducing the production of pro-inflammatory cytokines. Additionally, 3,5-bis{[2-(ethylsulfonyl)ethyl]thio}-4-isothiazolecarbonitrile has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.